1. Home
  2. Product
  3. Reference Standards
  4. (15S)-15-Hydroxyicosa-11,13-dienoic acid
(15S)-15-Hydroxyicosa-11,13-dienoic acid (15S)-15-Hydroxyicosa-11,13-dienoic acid 15(S)-HEDE is produced from 11Z,14Z-eicosadienoic acid by 15-LO. 15(S)-HEDE is an inhibitor of RBL-1 cell 5-LO with an IC50 value of 26 µM.
Brand Name: Vulcanchem
CAS No.: 92693-04-4
VCID: VC0163619
InChI: InChI=1S/C20H36O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h9,11,14,17,19,21H,2-8,10,12-13,15-16,18H2,1H3,(H,22,23)/t19-/m0/s1
SMILES: CCCCCC(C=CC=CCCCCCCCCCC(=O)O)O
Molecular Formula: C20H36O3
Molecular Weight: 324.5 g/mol

(15S)-15-Hydroxyicosa-11,13-dienoic acid

CAS No.: 92693-04-4

Reference Standards

VCID: VC0163619

Molecular Formula: C20H36O3

Molecular Weight: 324.5 g/mol

(15S)-15-Hydroxyicosa-11,13-dienoic acid - 92693-04-4

CAS No. 92693-04-4
Product Name (15S)-15-Hydroxyicosa-11,13-dienoic acid
Molecular Formula C20H36O3
Molecular Weight 324.5 g/mol
IUPAC Name (15S)-15-hydroxyicosa-11,13-dienoic acid
Standard InChI InChI=1S/C20H36O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h9,11,14,17,19,21H,2-8,10,12-13,15-16,18H2,1H3,(H,22,23)/t19-/m0/s1
Standard InChIKey ZTRWPEHMGCHTIT-XMSPSUPSSA-N
Isomeric SMILES CCCCC[C@@H](/C=C/C=C\CCCCCCCCCC(=O)O)O
SMILES CCCCCC(C=CC=CCCCCCCCCCC(=O)O)O
Canonical SMILES CCCCCC(C=CC=CCCCCCCCCCC(=O)O)O
Description 15(S)-HEDE is produced from 11Z,14Z-eicosadienoic acid by 15-LO. 15(S)-HEDE is an inhibitor of RBL-1 cell 5-LO with an IC50 value of 26 µM.
Synonyms 15S-hydroxy-11Z,13E-eicosadienoic acid
Reference 1.Haviv, F.,Ratajczyk, J.D.,DeNet, R.W., et al. Structural requirements for the inhibition of 5-lipoxygenase by 15-hydroxyeicosa-5,8,11,13-tetraenoic acid analogues. Journal of Medicinal Chemistry 30, 254-263 (1987).
PubChem Compound 6610219
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19